Cas no 20207-33-4 (Octanoic acid 2-(hexyloxy)-ethyl ester)

• Product Name: Octanoic acid 2-(hexyloxy)-ethyl ester
• CAS No: 20207-33-4
• MF: C₁₆H₃₂O₃
• MW: 272.42348575592
• CID: 2840370
• PubChem ID: 53437859
• Update Time: 2025-04-21

Octanoic acid 2-(hexyloxy)-ethyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID20701168
• 20207-33-4
• 2-(HEXYLOXY)ETHYL OCTANOATE
• OCTANOIC ACID 2-(HEXYLOXY)-ETHYL ESTER
• Octanoic acid 2-(hexyloxy)-ethyl ester

• Inchi： 1S/C16H32O3/c1-3-5-7-9-10-12-16(17)19-15-14-18-13-11-8-6-4-2/h3-15H2,1-2H3
• InChI Key： UPNQRTNSQAXCJU-UHFFFAOYSA-N
• SMILES： O(CCOC(CCCCCCC)=O)CCCCCC

Computed Properties

• Exact Mass: 272.235
• Monoisotopic Mass: 272.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 5.3